Cas no 1220021-40-8 (3-Bromo1,1'-biphenyl-4-yl 3-piperidinyl etherhydrochloride)

• Product Name: 3-Bromo1,1'-biphenyl-4-yl 3-piperidinyl etherhydrochloride
• CAS No: 1220021-40-8
• MF: C₁₇H₁₉BrClNO
• MW: 368.695863008499
• CID: 4687900
• Update Time: 2025-10-24

3-Bromo1,1'-biphenyl-4-yl 3-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo[1,1'-biphenyl]-4-yl 3-piperidinyl etherhydrochloride
• 3-Bromo[1,1'-biphenyl]-4-yl 3-piperidinyl ether hydrochloride
• 3-((3-Bromo-[1,1'-biphenyl]-4-yl)oxy)piperidine hydrochloride
• 3-(2-bromo-4-phenylphenoxy)piperidine hydrochloride
• 3-bromo[1,1-biphenyl]-4-yl 3-piperidinyl ether hydrochloride
• 3-Bromo1,1'-biphenyl-4-yl 3-piperidinyl etherhydrochloride

• Inchi： 1S/C17H18BrNO.ClH/c18-16-11-14(13-5-2-1-3-6-13)8-9-17(16)20-15-7-4-10-19-12-15;/h1-3,5-6,8-9,11,15,19H,4,7,10,12H2;1H
• InChI Key： SKTHEAQZQWEGRF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)C=CC=1OC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 293
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo1,1'-biphenyl-4-yl 3-piperidinyl etherhydrochloride

3-Bromo-1,1'-biphenyl-4-yl 3-piperidinyl ether hydrochloride (CAS No. 1220021-40-8)

The compound 3-Bromo-1,1'-biphenyl-4-yl 3-piperidinyl ether hydrochloride (CAS No. 1220021-40-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a bromobiphenyl moiety with a piperidine-based ether group. The biphenyl system provides a rigid and planar framework, while the piperidinyl ether introduces flexibility and potential for hydrogen bonding interactions. These structural features make this compound an attractive candidate for various research and development activities.

Recent studies have highlighted the importance of biphenyl-containing compounds in drug design, particularly in the development of kinase inhibitors and GPCR modulators. The bromine substituent in this compound adds an additional layer of electronic complexity, potentially enhancing its ability to interact with biological targets. Furthermore, the piperidine ring is known for its ability to adopt multiple conformations, which can be advantageous in optimizing pharmacokinetic properties such as solubility and bioavailability.

From a synthetic perspective, the preparation of 3-Bromo-1,1'-biphenyl-4-yl 3-piperidinyl ether hydrochloride involves a multi-step process that typically includes nucleophilic aromatic substitution or Suzuki coupling reactions. The use of palladium catalysts in these reactions has been shown to significantly improve yields and selectivity, as demonstrated in recent publications by researchers at leading pharmaceutical companies and academic institutions.

In terms of applications, this compound has been explored as a precursor for more complex molecules in medicinal chemistry. For instance, it has been utilized in the synthesis of novel antidepressants and anti-inflammatory agents, where its ability to modulate neurotransmitter systems has shown promise. Additionally, its role as an intermediate in the production of advanced materials for optoelectronic devices has been reported in several high-impact journals.

The hydrochloride salt form of this compound is particularly advantageous due to its improved stability and solubility compared to the free base. This makes it easier to handle during purification and subsequent chemical transformations. Recent advancements in salt screening techniques have further optimized the crystallization process, ensuring consistent quality and purity.

From a toxicological standpoint, preliminary studies indicate that 3-Bromo-1,1'-biphenyl-4-yl 3-piperidinyl ether hydrochloride exhibits low acute toxicity when administered at therapeutic doses. However, further long-term studies are required to fully understand its safety profile and potential for off-target effects.

In conclusion, 3-Bromo-1,1'-biphenyl-4-yl 3-piperidinyl ether hydrochloride (CAS No. 1220021-40-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and application-specific research, positions it as a valuable tool for both academic researchers and industry professionals.